Cas no 74038-21-4 (tris[3-(trifluoromethyl)phenyl]phosphane oxide)
74038-21-4 structure
Product Name:tris[3-(trifluoromethyl)phenyl]phosphane oxide
CAS No:74038-21-4
MF:C21H12F9OP
MW:482.278778076172
CID:1763873
PubChem ID:427970
Update Time:2025-04-21
tris[3-(trifluoromethyl)phenyl]phosphane oxide Chemical and Physical Properties
Names and Identifiers
-
- tris[3-(trifluoromethyl)phenyl]phosphane oxide
- 1-bis[3-(trifluoromethyl)phenyl]phosphoryl-3-(trifluoromethyl)benzene
- Tris(α,α,α-trifluoro-m-tolyl)phosphine oxide
- Phosphine oxide, tris(alpha,alpha,alpha-trifluoro-m-tolyl)-
- 74038-21-4
- phosphorane, tris[3-(trifluoromethyl)phenyl]-, oxide
- Tris(m-trifluoromethylphenyl)phosphine oxide
- DTXSID50224875
- OGHXTNZVJNEQJH-UHFFFAOYSA-N
-
- Inchi: 1S/C21H12F9OP/c22-19(23,24)13-4-1-7-16(10-13)32(31,17-8-2-5-14(11-17)20(25,26)27)18-9-3-6-15(12-18)21(28,29)30/h1-12H
- InChI Key: OGHXTNZVJNEQJH-UHFFFAOYSA-N
- SMILES: P(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 482.04820546g/mol
- Monoisotopic Mass: 482.04820546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 17.1Ų
tris[3-(trifluoromethyl)phenyl]phosphane oxide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
74038-21-4 (tris[3-(trifluoromethyl)phenyl]phosphane oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent